1-(2-(Dimethylamino)-2-(1-methylindolin-5-yl)ethyl)-3-(m-tolyl)urea

• IUPAC Name: 1-[2-(dimethylamino)-2-(1-methyl-2,3-dihydroindol-5-yl)ethyl]-3-(3-methylphenyl)urea
• InChI: InChI=1S/C21H28N4O/c1-15-6-5-7-18(12-15)23-21(26)22-14-20(24(2)3)16-8-9-19-17(13-16)10-11-25(19)4/h5-9,12-13,20H,10-11,14H2,1-4H3,(H2,22,23,26)
• InChI Key: MYMTXTBFDGSBQH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)NCC(C2=CC3=C(C=C2)N(CC3)C)N(C)C
• Molecular Formula: C21H28N4O
• Molecular Weight: 352.5 g/mol

Description

1-(2-(Dimethylamino)-2-(1-methylindolin-5-yl)ethyl)-3-(m-tolyl)urea, also known as DMU-212, is a chemical compound that has been extensively studied for its potential therapeutic applications. DMU-212 is a small molecule that belongs to the class of urea-based compounds and has been found to exhibit promising anticancer activity.

Scientific Research Applications

Chemical Synthesis and Reactivity

Studies have explored the synthesis and chemical reactivity of compounds related to 1-(2-(Dimethylamino)-2-(1-methylindolin-5-yl)ethyl)-3-(m-tolyl)urea. For instance, research on the α-ureidoalkylation reaction of N-(carboxyalkyl)-, N-(hydroxyalkyl)-, and N-(aminoalkyl)ureas with various reagents demonstrates the versatility of urea derivatives in synthesizing novel compounds with potential biological activity (Gazieva et al., 2009). Such reactions expand the chemical toolbox for creating new molecules for further pharmacological or material science applications.

Potential for Biological Activity

Compounds structurally similar to this compound have been investigated for their biological activities. For example, the synthesis of CF3S(O)n-containing enaminones and their reactions with urea or thiourea have led to derivatives with potential biological significance, suggesting that urea-based compounds could be precursors for pharmacologically active molecules (Sokolenko et al., 2017).